APIs apis | Vulcanchem API (Active Pharmaceutical Ingredient) means the active ingredient which is contained in medicine. For example, an active ingredient to relieve pain is included in a painkiller. This is called API. A small amount of the active ingredient has an effect, so only a tiny part of the active ingredient is contained in medicine. You will find the name and amount of the active ingredient contained in the medicine on the package of OTC (over-the-counter) drugs.

VCID Product Name CAS No. MF
VC0000955 Acetanilide 103-84-4 C8H9NO
VC0001051 Meclizine hydrochloride 1104-22-9 C25H27ClN2 • 2HCl
VC0001018 Tolterodine tartrate 124937-52-6 C22H31NO • C4H6O6
VC0001133 Mitiglinide Calcium 145525-41-3 C38H48CaN2O6
VC0001064 Ritonavir 155213-67-5 C37H48N6O5S2
VC0001124 Sodium butyrate 156-54-7 C₄H₇O₂ . Na
VC0000957 2-Aminoethanethiol;hydron;chloride 156-57-0 C2H7NS • HCl
VC0000966 Prucalopride 179474-81-8 C18H26ClN3O3
VC0000988 7-[[(4As,8aS)-2,3,4,4a,5,6,8,8a-octahydro-1H-1,7-naphthyridin-7-yl]methyl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid;hydrochloride 186826-86-8 C21H24FN3O4 • HCl
VC0000959 Bazedoxifene HCl 198480-56-7 C30H34N2O3.HCl
VC0000932 Antazoline hydrochloride 2508-72-7 C17H19N3.HCl
VC0001003 Fenoprofen Calcium 34597-40-5 C30H26CaO6
VC0001130 Bendamustine hydrochloride 3543-75-7 C16H21Cl2N3O2.HCl
VC0000935 Tolperisone hydrochloride 3644-61-9 C16H23NO.HCl
VC0001044 5-[(2-Chlorophenyl)methyl]-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-ium;chloride 53885-35-1 C₁₄H₁₄ClNS.HCl
VC0001024 (4-Carboxy-2-oxobutyl)azanium;chloride 5451-09-2 C5H9NO3 • HCl
VC0001017 (2S,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol 5536-17-4 C10H13N5O4
VC0001027 Oxybutynin 5633-20-5 C22H31NO3
VC0001026 Closantel 57808-65-8 C22H14Cl2I2N2O2
VC0001134 Pyridoxin hydrochloride 58-56-0 C8H12ClNO3
VC0001107 [(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride 61-76-7 C9H14ClNO2
VC0001025 Closantel Sodium 61438-64-0 C22 H13 Cl2I2N2O2.Na
VC0000934 [(6S,9R,16S,17R)-17-(2-Chloroacetyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate 66852-54-8 C25H31ClF2O5
VC0001115 Moxonidine 75438-57-2 C9H12ClN5O
VC0001120 Ozagrel hydrochloride 78712-43-3 C13H13ClN2O2